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Compound of Interest

Compound Name: CNQX disodium

Cat. No.: B7803732 Get Quote

Technical Support Center: CNQX Disodium Salt
This technical support center provides guidance for researchers, scientists, and drug

development professionals on how to ensure the complete dissolution of CNQX disodium salt

for consistent and reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What is CNQX disodium salt and why is it used?

CNQX disodium salt is a potent and competitive antagonist of AMPA and kainate receptors,

which are types of ionotropic glutamate receptors in the central nervous system.[1][2] It is a

more water-soluble form of CNQX, making it easier to use in aqueous solutions for various in

vitro and in vivo experiments, including electrophysiology and neuroprotection studies.[3] It is

also known to be an antagonist at the glycine modulatory site of the NMDA receptor complex at

higher concentrations.

Q2: What is the solubility of CNQX disodium salt in water?

The solubility of CNQX disodium salt in water is reported to be between 10 mM and 25 mM.

Some suppliers specify a maximum concentration of 2.76 mg/mL, which corresponds to 10

mM. Another source suggests a solubility of greater than 2 mg/mL with warming. It is important

to refer to the manufacturer's product datasheet for batch-specific information.
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Q3: My CNQX disodium salt appears "sticky" and has a non-uniform appearance. Is it still

usable?

Yes, the product is likely still usable. CNQX disodium salt is a hygroscopic solid, meaning it

can absorb moisture from the air. This can cause the material to change color and become

sticky, affecting its appearance. While this should not affect the performance of the product, it is

recommended to handle it quickly in a low-humidity environment and store it in a desiccator.

Q4: How should I prepare a stock solution of CNQX disodium salt?

It is recommended to prepare stock solutions fresh for each experiment. If storage is

necessary, solutions can be stored at -20°C for up to one month. Before use, the solution

should be equilibrated to room temperature and checked for any precipitation. Always use the

batch-specific molecular weight provided on the certificate of analysis for accurate

concentration calculations.

Q5: What should I do if I see precipitation in my stock solution after thawing?

If you observe precipitation after thawing a frozen stock solution, gently warm the vial to room

temperature and vortex or sonicate to redissolve the precipitate completely before use. Ensure

the solution is clear before making any dilutions.

Troubleshooting Guide
This guide addresses common issues encountered when dissolving CNQX disodium salt.
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Problem Possible Cause Troubleshooting Steps

Difficulty dissolving the powder

The compound may have

absorbed moisture and

become sticky.

1. Handle the solid in a low-

humidity environment. 2. Warm

the solvent (e.g., water or

buffer) to 37°C before adding

the solid. 3. Vortex or sonicate

the solution to aid dissolution.

Solution appears cloudy or has

particulates

Incomplete dissolution or

precipitation.

1. Ensure the concentration

does not exceed the maximum

solubility (10-25 mM in water).

2. Gently warm the solution

while stirring. 3. If the issue

persists, filter the solution

through a 0.22 µm syringe

filter.

Inconsistent experimental

results

Non-uniform stock solution or

degradation of the compound.

1. Ensure the stock solution is

completely dissolved and

homogenous before making

dilutions. 2. Prepare fresh

stock solutions for each

experiment. 3. If storing,

aliquot the stock solution to

avoid repeated freeze-thaw

cycles.

Quantitative Data Summary
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Solvent
Maximum

Concentration (mM)

Maximum

Concentration

(mg/mL)

Notes

Water 10 - 25 2.76 - 6.9

Solubility can be

enhanced by

warming.

DMSO ≥ 27.6 mg/mL Not specified

For the non-salt form

(CNQX), DMSO is a

suitable solvent.

Experimental Protocols
Protocol for Preparing a 10 mM Aqueous Stock Solution of CNQX Disodium Salt

Preparation: Work in a clean, low-humidity environment to minimize moisture absorption by

the hygroscopic solid.

Weighing: Accurately weigh the desired amount of CNQX disodium salt using the batch-

specific molecular weight for calculations. For example, for 1 mL of a 10 mM solution (MW =

276.12 g/mol ), weigh 2.76 mg.

Dissolution:

Add the weighed CNQX disodium salt to a sterile microcentrifuge tube.

Add the appropriate volume of high-purity water (e.g., 1 mL for a 10 mM solution).

Vortex the solution vigorously for 1-2 minutes.

If the solid is not fully dissolved, gently warm the solution to 37°C for a few minutes and

vortex again.

Visually inspect the solution to ensure there are no visible particles.

Storage:
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For immediate use, proceed with dilutions in your experimental buffer.

For short-term storage, aliquot the stock solution into smaller volumes and store at -20°C

for up to one month. Avoid repeated freeze-thaw cycles.

Visualizations
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Start: Dissolving CNQX Disodium Salt

Is the powder sticky or clumpy?

Is the powder dissolving completely?

Is the concentration within solubility limits (10-25 mM)?

No

Dissolution Complete

Yes

No Handle in low humidity environment

Yes

Warm solvent to 37°C

Vortex or sonicate

Filter solution (0.22 µm)

Yes

Adjust concentration

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving CNQX disodium salt.
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Caption: Signaling pathway showing CNQX disodium salt antagonism of AMPA and kainate

receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hellobio.com [hellobio.com]

2. CNQX disodium salt | AMPA / kainate antagonist | Hello Bio [hellobio.com]

3. bio-techne.com [bio-techne.com]

To cite this document: BenchChem. [how to ensure complete dissolution of CNQX disodium
salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803732#how-to-ensure-complete-dissolution-of-
cnqx-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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